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Posaconazole inter-8 Posaconazole inter-8
Brand Name: Vulcanchem
CAS No.: 161532-56-5
VCID: VC0180995
InChI: InChI=1S/C32H32F2N8O3/c33-24-1-10-29(30(34)15-24)32(19-41-21-35-20-37-41)16-23(18-45-32)17-44-28-8-6-26(7-9-28)40-13-11-39(12-14-40)25-2-4-27(5-3-25)42-22-36-38-31(42)43/h1-10,15,20-23H,11-14,16-19H2,(H,38,43)/t23-,32+/m1/s1
SMILES: C1CN(CCN1C2=CC=C(C=C2)N3C=NNC3=O)C4=CC=C(C=C4)OCC5CC(OC5)(CN6C=NC=N6)C7=C(C=C(C=C7)F)F
Molecular Formula: C32H32F2N8O3
Molecular Weight: 614.658

Posaconazole inter-8

CAS No.: 161532-56-5

Main Products

VCID: VC0180995

Molecular Formula: C32H32F2N8O3

Molecular Weight: 614.658

Posaconazole inter-8 - 161532-56-5

CAS No. 161532-56-5
Product Name Posaconazole inter-8
Molecular Formula C32H32F2N8O3
Molecular Weight 614.658
IUPAC Name 4-[4-[4-[4-[[(3R,5R)-5-(2,4-difluorophenyl)-5-(1,2,4-triazol-1-ylmethyl)oxolan-3-yl]methoxy]phenyl]piperazin-1-yl]phenyl]-1H-1,2,4-triazol-5-one
Standard InChI InChI=1S/C32H32F2N8O3/c33-24-1-10-29(30(34)15-24)32(19-41-21-35-20-37-41)16-23(18-45-32)17-44-28-8-6-26(7-9-28)40-13-11-39(12-14-40)25-2-4-27(5-3-25)42-22-36-38-31(42)43/h1-10,15,20-23H,11-14,16-19H2,(H,38,43)/t23-,32+/m1/s1
Standard InChIKey BODQCIJGJACIKO-HEIROHQZSA-N
SMILES C1CN(CCN1C2=CC=C(C=C2)N3C=NNC3=O)C4=CC=C(C=C4)OCC5CC(OC5)(CN6C=NC=N6)C7=C(C=C(C=C7)F)F
PubChem Compound 53486193
Last Modified Nov 11 2021
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